Cas no 146603-30-7 (Ethyl 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 146603-30-7
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 1038878
• PubChem ID: 68005565
• Update Time: 2025-04-20

Ethyl 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID, 1-(PHENYLSULFONYL)-, ETHYL ESTER
• ethyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-2-carboxylate
• SCHEMBL10003716
• 146603-30-7
• DTXSID60737885
• CS-0005177
• Ethyl 1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1-(phenylsulfonyl)-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• DB-370093
• Ethyl1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• MDL： MFCD15529575
• Inchi： 1S/C16H14N2O4S/c1-2-22-16(19)14-11-12-7-6-10-17-15(12)18(14)23(20,21)13-8-4-3-5-9-13/h3-11H,2H2,1H3
• InChI Key： BRSSBYOXGZEQBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(=O)OCC)=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 330.06742811g/mol
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides